Cas no 73943-89-2 ((5-chloro-1,3-benzoxazol-2-yl)methanesulfonyl chloride)

• Product Name: (5-chloro-1,3-benzoxazol-2-yl)methanesulfonyl chloride
• CAS No: 73943-89-2
• MF: C₈H₅Cl₂NO₃S
• MW: 266.101198911667
• MDL: MFCD21602770
• CID: 5235047
• PubChem ID: 20387961
• Update Time: 2026-03-08

(5-chloro-1,3-benzoxazol-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolemethanesulfonyl chloride, 5-chloro-
• (5-chloro-1,3-benzoxazol-2-yl)methanesulfonyl chloride

• MDL： MFCD21602770
• Inchi： 1S/C8H5Cl2NO3S/c9-5-1-2-7-6(3-5)11-8(14-7)4-15(10,12)13/h1-3H,4H2
• InChI Key： QVCBRPOOJFCPFK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2N=C1CS(Cl)(=O)=O

Additional information on (5-chloro-1,3-benzoxazol-2-yl)methanesulfonyl chloride

Comprehensive Overview of (5-chloro-1,3-benzoxazol-2-yl)methanesulfonyl chloride (CAS No. 73943-89-2)

(5-chloro-1,3-benzoxazol-2-yl)methanesulfonyl chloride (CAS No. 73943-89-2) is a specialized organic sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its benzoxazole backbone and reactive sulfonyl chloride group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a chlorinated heterocycle with a sulfonylation agent, makes it valuable for constructing complex molecules, particularly in drug discovery and material science.

In recent years, the demand for high-purity sulfonyl chloride intermediates like 73943-89-2 has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers frequently search for "synthesis of benzoxazole sulfonyl chlorides" or "applications of 5-chloro-1,3-benzoxazol-2-yl derivatives," reflecting its relevance in modern medicinal chemistry. The compound’s ability to introduce sulfonamide moieties into molecules aligns with trends in covalent drug design, a hot topic in AI-driven drug discovery platforms.

The physicochemical properties of (5-chloro-1,3-benzoxazol-2-yl)methanesulfonyl chloride contribute to its utility. Its moderate solubility in polar organic solvents (e.g., DCM, THF) facilitates reactions under mild conditions, while its stability under inert atmospheres ensures handling precision. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, addressing frequent queries like "how to characterize sulfonyl chloride compounds."

From an industrial perspective, 73943-89-2 is often discussed alongside "green chemistry alternatives" and "scalable synthetic routes." Innovations in catalytic sulfonylation and flow chemistry have optimized its production, reducing waste and energy consumption. These advancements respond to growing interest in sustainable chemical manufacturing, a key focus in ESG (Environmental, Social, and Governance)-driven industries.

In conclusion, (5-chloro-1,3-benzoxazol-2-yl)methanesulfonyl chloride (CAS No. 73943-89-2) exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its applications span bioconjugation, polymer modification, and high-throughput screening, making it a subject of ongoing research and commercial interest. As synthetic methodologies evolve, this compound will likely remain pivotal in addressing challenges across life sciences and advanced materials.